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Compound of Interest

Compound Name: 3-Bromo-1,1,1-trichloropropane

Cat. No.: B085221 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and

safety information for 3-Bromo-1,1,1-trichloropropane, a halogenated hydrocarbon of interest

in synthetic chemistry. The information is compiled to support research and development

activities.

Chemical and Physical Properties
3-Bromo-1,1,1-trichloropropane is a dense, non-flammable liquid at room temperature. Its

key physicochemical properties are summarized in the tables below for easy reference and

comparison.

Table 1: Identification and General Properties
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Property Value Reference

CAS Number 13749-37-6 [1][2][3][4]

Molecular Formula C₃H₄BrCl₃ [1][2]

Molecular Weight 226.33 g/mol [2][4]

IUPAC Name 3-bromo-1,1,1-trichloropropane [1]

Synonyms
1,1,1-Trichloro-3-

bromopropane
[1]

Table 2: Physical Properties

Property Value Reference

Boiling Point 113-114 °C (lit.) [4]

Density 1.762 g/mL at 25 °C (lit.) [4]

Refractive Index (n20/D) 1.513 (lit.)

Vapor Pressure 1.43 mmHg at 25°C

Flash Point 166 °F (74.4 °C)

Solubility

No data available. Expected to

be soluble in many organic

solvents.

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 3-Bromo-1,1,1-
trichloropropane.

Table 3: Spectroscopic Data References
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Spectrum Type Available Data Reference

¹H NMR
Data available from

commercial suppliers.
[1]

¹³C NMR
Data available from

commercial suppliers.
[1]

Mass Spectrometry
Data available in spectral

databases.
[1]

Infrared (IR) Spectroscopy
Data available from

commercial suppliers.
[1]

Synthesis and Reactivity
The primary route for the synthesis of 3-Bromo-1,1,1-trichloropropane is through the free-

radical addition of bromotrichloromethane to ethylene.[5] This reaction is an example of an anti-

Markovnikov addition, where the bromine atom adds to the less substituted carbon of the

ethylene molecule.

General Experimental Protocol: Synthesis of 3-Bromo-
1,1,1-trichloropropane
While a detailed, peer-reviewed experimental protocol for the synthesis of 3-Bromo-1,1,1-
trichloropropane is not readily available in the public domain, the general procedure involves

the following steps based on established principles of free-radical reactions:

Initiation: The reaction is initiated by a radical initiator, such as a peroxide or UV light, which

generates a trichloromethyl radical from bromotrichloromethane.

Propagation:

The trichloromethyl radical adds to the ethylene double bond, forming a 3,3,3-

trichloropropyl radical.

This radical then abstracts a bromine atom from another molecule of

bromotrichloromethane to yield the final product, 3-Bromo-1,1,1-trichloropropane, and
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regenerates a trichloromethyl radical to continue the chain reaction.

Termination: The reaction is terminated by the combination of any two radical species.

A simplified logical workflow for this synthesis is depicted below.

Logical Workflow for the Synthesis of 3-Bromo-1,1,1-trichloropropane

Reactants:
- Ethylene

- Bromotrichloromethane

Reaction Vessel

Initiator
(e.g., Peroxide, UV light)

Free-Radical Addition Reaction

Initiation & Propagation

Crude Product Mixture

Purification
(e.g., Distillation)

3-Bromo-1,1,1-trichloropropane
(Final Product)

Click to download full resolution via product page

Caption: Logical Workflow for the Synthesis of 3-Bromo-1,1,1-trichloropropane.

Safety and Handling
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3-Bromo-1,1,1-trichloropropane is a chemical that requires careful handling. The available

safety data indicates that it is an irritant.

Table 4: GHS Hazard Information

Hazard Class Hazard Statement Reference

Skin corrosion/irritation H315: Causes skin irritation [1]

Serious eye damage/eye

irritation

H319: Causes serious eye

irritation
[1]

Specific target organ toxicity —

single exposure

H335: May cause respiratory

irritation
[1]

Handling Precautions:

Work in a well-ventilated area, preferably under a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Avoid breathing vapors or mist.

Avoid contact with skin and eyes.

Store in a tightly closed container in a cool, dry place away from incompatible materials.

Toxicological Data:

Detailed toxicological data, such as LD50 values, for 3-Bromo-1,1,1-trichloropropane are not

readily available in the searched literature. Researchers should handle this compound with the

caution appropriate for a substance with limited toxicological information.

Biological Activity
Currently, there is no publicly available information regarding the biological activity or signaling

pathways associated with 3-Bromo-1,1,1-trichloropropane. Its primary utility appears to be as
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a chemical intermediate in organic synthesis.

Applications in Research and Development
Given its structure, 3-Bromo-1,1,1-trichloropropane can serve as a building block in organic

synthesis. The presence of both bromine and chlorine atoms offers differential reactivity, and

the trichloromethyl group can participate in various chemical transformations. One documented

application is its use as a precursor in the synthesis of 3-bromo-1,1,1-trifluoropropane.[6]

Disclaimer: This document is intended for informational purposes only and does not constitute

a complete safety or handling guide. Always consult the Safety Data Sheet (SDS) provided by

the supplier and follow all institutional safety protocols when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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